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Compound of Interest

Compound Name: 2,5-Dimethylanisole

Cat. No.: B158103

An In-depth Technical Guide to the Physical Properties of 2,5-Dimethylanisole with a Focus
on its Boiling Point

Introduction

2,5-Dimethylanisole, also known as 2-methoxy-p-xylene, is an organic compound with the
chemical formula C9H120.[1][2][3] It is a colorless to slightly yellowish liquid at room
temperature.[1][4] This compound serves as a valuable intermediate in organic synthesis,
finding applications in the preparation of fragrances and pharmaceuticals.[1] Understanding its
physical properties, particularly its boiling point, is crucial for its handling, purification, and
application in various chemical processes. This guide provides a comprehensive overview of
the physical characteristics of 2,5-Dimethylanisole, with a detailed exploration of its boiling
point and the experimental methods for its determination.

Physicochemical Data of 2,5-Dimethylanisole

A summary of the key physical and chemical properties of 2,5-Dimethylanisole is presented
below. These properties are essential for its use in research and development.
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Property Value Reference
2-methoxy-1,4-

IUPAC Name _ [2]
dimethylbenzene
2-Methoxy-p-xylene, 2,5-

Synonyms ) [2][5]
Dimethylphenol methyl ether

CAS Number 1706-11-2 2131516171

Molecular Formula C9H120 [21[31[5]

Molecular Weight 136.19 g/mol 2113115171
Colorless to slightly yellowish

Appearance . [11[4]
liquid

Boiling Point 190 °C at 760 mmHg (lit.) [111416118191

Melting Point Approximately -20 °C [1]

Density 0.965 g/mL at 25 °C (lit.) [1114161191

Refractive Index

n20/D 1.514 (lit.)

[1]14]61e]

Solubility

Soluble in organic solvents
(alcohols, ethers); almost

insoluble in water

[1]

Factors Influencing Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the

external pressure. For organic compounds like 2,5-Dimethylanisole, the boiling point is

primarily influenced by intermolecular forces, which are dictated by the molecule's structure,

molecular weight, and polarity.
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Molecular Properties of 2,5-Dimethylanisole

Molecular Structure
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Caption: Relationship between molecular properties and the boiling point of 2,5-
Dimethylanisole.

Experimental Protocols for Boiling Point
Determination

Accurate determination of the boiling point is essential for the identification and purity
assessment of liquid organic compounds.[10] Several standard laboratory methods can be
employed for this purpose.

Distillation Method
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This method is suitable when a sufficient quantity of the sample is available and can also serve
as a purification step.[11][12]

» Objective: To determine the boiling point of a liquid by distillation.

o Materials: Distillation flask, condenser, receiving flask, thermometer, heating mantle or oll
bath, boiling chips or a magnetic stirrer.

e Procedure:

[¢]

Assemble a simple distillation apparatus.

o Place a measured volume of 2,5-Dimethylanisole (at least 5 mL) into the distillation flask
along with a few boiling chips.[11]

o Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation flask.

o Begin heating the flask.

o Record the temperature when the liquid begins to boil and the vapor condenses on the
thermometer bulb, leading to a stable temperature reading. This stable temperature is the
boiling point.[12]

o Record the atmospheric pressure at the time of the experiment.

Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.[13]
e Objective: To determine the boiling point of a small liquid sample.

o Materials: Thiele tube, high-boiling mineral oil, thermometer, a small test tube, a capillary
tube (sealed at one end), and a rubber band.[13]

e Procedure:

o Fill the Thiele tube with mineral oil.
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o Add a small amount (about 0.5 mL) of 2,5-Dimethylanisole to the small test tube.[13]
o Place the capillary tube, with its open end down, into the test tube.[11][13]

o Attach the test tube to the thermometer with a rubber band, ensuring the sample is level
with the thermometer bulb.

o Immerse the assembly in the Thiele tube.
o Gently heat the side arm of the Thiele tube.[13]

o As the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube.[13]

o Remove the heat and allow the apparatus to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[11][13]

Reflux Method

This method also allows for the determination of the boiling point using a relatively small
amount of liquid.

e Objective: To determine the boiling point of a liquid under reflux.

o Materials: Round-bottom flask, condenser, thermometer, heating mantle, boiling chips or a
magnetic stirrer.

e Procedure:

o Place about 5 mL of 2,5-Dimethylanisole and a few boiling chips into the round-bottom
flask.[11]

o Attach the condenser vertically to the flask.

o Insert the thermometer through the condenser so that the bulb is positioned in the vapor
phase above the boiling liquid but below the condenser inlet.[11]
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o Heat the flask to bring the liquid to a steady boil and establish a reflux ring.

o The temperature will stabilize at the boiling point of the liquid, which should be recorded.
[11]

Boiling Point Determination Workflow
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Caption: Experimental workflow for determining the boiling point of 2,5-Dimethylanisole.
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Conclusion

The boiling point of 2,5-Dimethylanisole is a critical physical property for its application in
scientific research and industrial processes. The well-documented value of 190 °C, along with
other physicochemical data, provides a solid foundation for its use. The experimental protocols
detailed in this guide offer reliable methods for verifying this property and assessing the purity
of the compound in a laboratory setting. A thorough understanding of these properties and
determination techniques is essential for professionals in drug development and chemical
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of 2,5-Dimethylanisole boiling point].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158103#physical-properties-of-2-5-dimethylanisole-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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